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Compound of Interest

Compound Name: Dibenzylamine

Cat. No.: B1670424 Get Quote

Dibenzylamine: Physicochemical Properties
For Immediate Release

This technical data sheet provides fundamental physicochemical information for

Dibenzylamine, a secondary amine utilized in various industrial and research applications. The

following data has been compiled for researchers, scientists, and drug development

professionals.

Dibenzylamine is an organic compound with the chemical formula C14H15N.[1][2][3][4] It is

also represented as (C6H5CH2)2NH.[5] The molecular weight of Dibenzylamine is

approximately 197.28 g/mol .

Below is a summary of the key quantitative data for Dibenzylamine:

Parameter Value Reference

Molecular Formula C14H15N

Molecular Weight 197.28 g/mol

Alternate Formula (C6H5CH2)2NH

Note: Slight variations in molecular weight may be noted across different sources due to

computational methods.
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Further details on experimental protocols and signaling pathways are beyond the scope of this

document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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